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Compound of Interest

Compound Name: 3-Aminobenzonitrile

Cat. No.: B145674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental physicochemical properties

of 3-Aminobenzonitrile, a key intermediate in the synthesis of various organic compounds.

Physicochemical Properties of 3-Aminobenzonitrile
3-Aminobenzonitrile, also known as 3-cyanoaniline, is an aromatic organic compound that

incorporates both an amino and a nitrile functional group.[1][2] These groups make it a versatile

building block in the development of pharmaceuticals, dyes, and agrochemicals.[1][2]

Property Value

Molecular Formula C₇H₆N₂

Molecular Weight 118.14 g/mol [1][3][4][5][6][7][8]

Appearance
White to light yellow or brown crystalline solid[1]

[2][3]

Melting Point 48 - 55 °C[1][9][10]

Boiling Point 288 - 290 °C[3][9][10]

Density Approximately 1.1 g/cm³[3]

CAS Number 2237-30-1[1][2][3]
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Experimental Protocols
The characterization of 3-Aminobenzonitrile typically involves standard analytical techniques

to confirm its identity and purity.

Determination of Molecular Weight and Formula:

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to

determine the precise molecular weight of the compound. The resulting mass is then used to

deduce the elemental composition and confirm the molecular formula of C₇H₆N₂.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

used to elucidate the structure of the molecule. The chemical shifts, integration, and coupling

patterns of the protons and carbons in the spectra provide definitive evidence for the

arrangement of atoms, confirming the identity as 3-Aminobenzonitrile.

Purity Assessment:

Gas Chromatography (GC): GC is a common method to assess the purity of 3-
Aminobenzonitrile.[1][4][9] A sample is vaporized and passed through a column. The

retention time and the area of the peak corresponding to the compound are used to

determine its purity relative to any impurities present.

Logical Relationship of Core Properties
The following diagram illustrates the fundamental relationship between the compound's name,

its elemental composition (molecular formula), and its resulting molecular weight.

Relationship of 3-Aminobenzonitrile Properties

3-Aminobenzonitrile Molecular Formula
C₇H₆N₂

is defined by Molecular Weight
118.14 g/mol

results in

Click to download full resolution via product page

Caption: Core properties of 3-Aminobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Page loading... [guidechem.com]

3. echemi.com [echemi.com]

4. 3-Aminobenzonitrile | CymitQuimica [cymitquimica.com]

5. scbt.com [scbt.com]

6. 3-Aminobenzonitrile | C7H6N2 | CID 16702 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. chembk.com [chembk.com]

8. 3-Aminobenzonitrile (3-Cyanoaniline) Supplier & Manufacturer in China | Chemical
Properties, Uses, Safety Data, Price & Bulk Supply [nj-finechem.com]

9. 3-Aminobenzonitrile | 2237-30-1 | TCI EUROPE N.V. [tcichemicals.com]

10. 3-aminobenzonitrile [stenutz.eu]

To cite this document: BenchChem. [An In-depth Technical Guide on 3-Aminobenzonitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145674#3-aminobenzonitrile-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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